BENGHE Safety Operating Guide

Check Availability & Pricing

Proper Disposal of JXL069: A Guide for
Laboratory Professionals

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: JXL069

Cat. No.: B15574009

For Research Use Only. Not for human or veterinary use.

This document provides essential safety and logistical information for the proper disposal of
JXL069, a potent and selective mitochondrial pyruvate carrier (MPC) inhibitor. Adherence to
these procedures is critical for ensuring personnel safety and minimizing environmental impact.
This guidance is intended for researchers, scientists, and drug development professionals
familiar with laboratory safety protocols.

Immediate Safety and Hazard Assessment

While a specific Safety Data Sheet (SDS) for IXL069 is not readily available, an assessment of
its chemical properties and intended use indicates that it should be handled as a potentially
hazardous substance. It is imperative to avoid generation of dust and to prevent contact with
skin and eyes. Standard personal protective equipment (PPE), including a lab coat, safety
goggles, and chemical-resistant gloves, should be worn at all times when handling this
compound.

Quantitative Data Summary

The following table summarizes the known quantitative data for IXL069. This information is
crucial for understanding the compound's characteristics and for the proper completion of
hazardous waste manifests.
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Property Value Reference
Chemical Formula C20H11FsN302 [1112]
Molecular Weight 439.31 g/mol [1][2]

CAS Number 2260696-63-5 [2]

Experimental Protocols: Disposal Procedures

The proper disposal of IXL069, like any other laboratory chemical, must be conducted in

accordance with all local, state, and federal regulations. The following step-by-step procedures

provide a general framework for the safe disposal of JXL069 waste.

Waste Identification and Segregation

Waste Classification: All materials contaminated with IXL069, including unused or expired
compound, solutions, contaminated labware (e.g., pipette tips, vials), and personal protective
equipment (PPE), should be treated as hazardous chemical waste.

Segregation: JXL069 waste must be segregated from other waste streams, such as
biological, radioactive, or non-hazardous waste. Do not mix JXL069 waste with incompatible
chemicals.

Waste Collection and Containment

Containers: Use only approved, leak-proof, and chemically compatible containers for
collecting JIXL069 waste. The container must be in good condition with a secure, tight-fitting
lid.

Labeling: All waste containers must be clearly labeled with the words "Hazardous Waste,"
the full chemical name "JXL069," and the approximate concentration and quantity of the
waste. The accumulation start date must also be clearly marked on the label.

Container Management: Keep waste containers closed at all times except when adding
waste. Do not overfill containers; allow for adequate headspace to prevent spills and to
accommodate expansion.
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Storage of Chemical Waste

o Designated Area: Store JXL069 waste in a designated and properly labeled satellite
accumulation area (SAA) within the laboratory. This area should be under the control of the

laboratory personnel.

e Secondary Containment: All liquid waste containers must be stored in secondary
containment to prevent the release of material in case of a leak or spill.

e Incompatible Materials: Ensure that IXL069 waste is not stored near incompatible materials.

Disposal Request and Pickup

e Institutional Procedures: Follow your institution's specific procedures for hazardous waste
disposal. This typically involves submitting a request for waste pickup through your
institution's Environmental Health and Safety (EHS) department.

o Documentation: Complete all required waste disposal forms accurately and completely. This
will include information about the chemical composition and quantity of the waste.

JXL069 Disposal Workflow

The following diagram outlines the logical workflow for the proper disposal of IXL069.
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Caption: A flowchart illustrating the step-by-step procedure for the safe disposal of IXL069
waste.

This guidance is intended to supplement, not replace, your institution's specific hazardous
waste management plan. Always consult with your institution's Environmental Health and
Safety (EHS) department for detailed instructions and requirements.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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